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Compound of Interest |
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Cat. No.: B10769038
Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal of
chemical reagents is paramount for laboratory safety and environmental protection. This guide
provides essential, immediate safety and logistical information for the proper disposal of BC-11
hydrobromide, a selective urokinase (uPA) inhibitor. Adherence to these procedures is critical
due to the compound's potential hazards.

BC-11 hydrobromide is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1]. Therefore, proper disposal is not only a regulatory requirement but also
an ethical obligation to prevent environmental contamination and ensure personnel safety. The
primary route of disposal is through an approved waste disposal plant[1].

Disposal Protocol

The following step-by-step procedure outlines the recommended process for the disposal of
BC-11 hydrobromide.

Step 1: Personal Protective Equipment (PPE) Before handling BC-11 hydrobromide, ensure
appropriate personal protective equipment is worn. This includes, but is not limited to:

o Safety glasses or goggles
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o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat
Step 2: Waste Collection

e Solid Waste: Collect unadulterated BC-11 hydrobromide powder and any materials grossly
contaminated with the solid (e.g., weighing paper, contaminated gloves) in a clearly labeled,
sealed container. The container should be designated for "toxic chemical waste" or as per
your institution's specific guidelines.

e Liquid Waste: Solutions containing BC-11 hydrobromide should be collected in a separate,
sealed, and clearly labeled waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.
The label should clearly indicate "BC-11 hydrobromide" and its approximate concentration.

Step 3: Labeling and Storage

o All waste containers must be clearly and accurately labeled with the full chemical name: "(4-
((Carbamimidoylthio)methyl)phenyl)boronic acid hydrobromide"” or "BC-11 hydrobromide”
[2][3], along with the appropriate hazard symbols (e.g., "Harmful," "Toxic to aquatic life").

o Store the sealed waste containers in a designated, secure area, away from incompatible
materials, until collection by trained personnel.

Step 4: Arrange for Professional Disposal

» Contact your institution's EHS office or a licensed chemical waste disposal contractor to
arrange for the pickup and disposal of the BC-11 hydrobromide waste.

e Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) and any
other relevant information about the waste.

Step 5: Documentation

e Maintain a detailed record of the amount of BC-11 hydrobromide disposed of, the date of
disposal, and the method used. This is crucial for regulatory compliance and laboratory
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safety audits.

Quantitative Data for BC-11 Hydrobromide

For easy reference, the following table summarizes key quantitative data for BC-11
hydrobromide.

Property Value Reference
Molecular Formula C8H11BN202S-HBr [4]
Molecular Weight 290.97 g/mol

CAS Number 443776-49-6

IC50 for uPA 8.2 uM

Solubility in DMSO Up to 100 mM

e Up to 20 mM (with gentle
Solubility in Water )
warming)

Experimental Protocols Cited

The cytotoxicity of BC-11 hydrobromide has been evaluated in MDA-MB231 breast cancer
cells. In these studies, the compound was found to decrease cell viability. For detailed
experimental methodologies, researchers should refer to the primary literature, such as Longo
et al., 2015 in the journal Molecules, which describes the investigation of BC-11's effects on
triple-negative MDA-MB231 breast cancer cells.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the BC-11 hydrobromide disposal
procedure.
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Caption: Workflow for the proper disposal of BC-11 hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Disposal of BC-11 Hydrobromide: A Procedural
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769038/docs#safe-disposal-of-bc-11-
hydrobromide-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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